N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide

• Molecular Formula: C17H18N2O6S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methylsulfonyl-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C17H18N2O6S2/c1-26(20,21)19-7-6-12-10-14(3-4-15(12)19)27(22,23)18-13-2-5-16-17(11-13)25-9-8-24-16/h2-5,10-11,18H,6-9H2,1H3
• InChI Key: LJSWWGGROVVFSW-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NC3=CC4=C(C=C3)OCCO4

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK-3 inhibitor VIII, and it is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that regulates various cellular processes.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide works by inhibiting GSK-3, an enzyme that regulates various cellular processes such as glycogen metabolism, gene expression, and cell survival. GSK-3 is implicated in the pathogenesis of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. By inhibiting GSK-3, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide can modulate various cellular processes and potentially treat these diseases.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide has various biochemical and physiological effects, including:
1. Inhibition of GSK-3: This compound inhibits GSK-3, which regulates various cellular processes such as glycogen metabolism, gene expression, and cell survival.
2. Modulation of Cell Signaling: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide can modulate various cell signaling pathways, including the Wnt/β-catenin pathway, which is implicated in cancer and other diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide has several advantages and limitations for lab experiments, including:
Advantages:
1. Potent Inhibitor: This compound is a potent inhibitor of GSK-3, making it a valuable tool for studying various cellular processes and diseases.
2. High Specificity: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide is highly specific for GSK-3, making it a valuable tool for studying GSK-3-related diseases.
Limitations:
1. Limited Solubility: This compound has limited solubility in water, which can make it challenging to use in certain experiments.
2. Potential Off-Target Effects: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide may have off-target effects, which can complicate data interpretation in some experiments.

Future Directions

For research include the development of novel GSK-3 inhibitors, clinical trials, and combination therapy.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide involves the reaction of 5-bromoindoline-2,3-dione, 2,3-dihydro-1,4-benzodioxin-6-amine, and methylsulfonyl chloride in the presence of a base. This reaction leads to the formation of the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide has been extensively studied for its potential applications in various fields of scientific research. Some of the notable applications include:
1. Cancer Research: This compound has shown promising results in inhibiting the growth and proliferation of cancer cells. It works by targeting GSK-3, which plays a crucial role in cancer cell survival and proliferation.
2. Neurodegenerative Diseases: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(methylsulfonyl)-5-indolinesulfonamide has been studied for its potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It works by inhibiting GSK-3, which is implicated in the pathogenesis of these diseases.
3. Cardiovascular Diseases: This compound has also been studied for its potential applications in treating cardiovascular diseases such as heart failure and myocardial infarction. It works by inhibiting GSK-3, which plays a critical role in the regulation of cardiac function.